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Compound of Interest

Compound Name: 6-Oxoheptanal

Cat. No.: B8601428 Get Quote

Essential Safety and Handling Guide for 6-
Oxoheptanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Oxoheptanal (CAS No. 19480-04-7). The information is intended

to support laboratory safety and chemical handling best practices.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with quantitative occupational exposure

limits (OELs) and detailed toxicity data (e.g., LD50/LC50) for 6-Oxoheptanal is not publicly

available. The following guidance is based on the known hazards of this chemical and general

safety protocols for handling aldehydes and irritant compounds. A thorough risk assessment

should be conducted before beginning any work with this substance.

Hazard Identification and Classification
6-Oxoheptanal is classified as an irritant. Based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[1]

The following table summarizes the known hazard information for 6-Oxoheptanal.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Data sourced from PubChem.[1]

Personal Protective Equipment (PPE)
Due to its irritant nature, appropriate personal protective equipment must be worn at all times

when handling 6-Oxoheptanal. The following table outlines the recommended PPE.
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Body Part PPE Recommendation Rationale

Hands

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Nitrile rubber).

To prevent skin contact and

irritation.[2] It is crucial to

consult the glove

manufacturer's chemical

resistance guide.[3][4][5][6]

Eyes/Face
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause serious eye

irritation. A face shield offers

broader protection for the

entire face.

Body
Laboratory coat, chemical-

resistant apron, or coveralls.

To protect skin and personal

clothing from splashes and

contamination.

Respiratory

Use in a well-ventilated area,

preferably within a chemical

fume hood.

To minimize inhalation of

vapors that can cause

respiratory irritation. If a fume

hood is not available or if there

is a risk of exceeding exposure

limits, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines a general procedure for safely handling 6-Oxoheptanal in a laboratory

setting.

1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available.
Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.
Assemble all necessary PPE as outlined in the table above and inspect for any damage.
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Prepare all necessary equipment and reagents before handling the chemical.
Have a spill kit readily available.

2. Handling the Chemical:

Conduct all work involving the transfer or use of 6-Oxoheptanal within a certified chemical
fume hood to minimize inhalation exposure.
Wear the prescribed PPE throughout the entire procedure.
When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools
such as a pipette or a funnel.
Keep containers of 6-Oxoheptanal tightly sealed when not in use.

3. Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent after use.
Properly remove and dispose of contaminated PPE. Gloves should be removed without
touching the outer surface.
Wash hands thoroughly with soap and water after completing the work.

Disposal Plan: Waste Management and
Neutralization
Aldehyde waste should be treated as hazardous and disposed of according to institutional and

local regulations. In-lab neutralization can be a method to reduce the hazardous nature of the

waste before disposal.

1. Waste Collection:

Collect all waste containing 6-Oxoheptanal in a dedicated, properly labeled, and sealed
hazardous waste container.
The container should be compatible with the chemical.
Store the waste container in a designated, well-ventilated secondary containment area away
from incompatible materials.

2. Neutralization of Aldehyde Waste (General Procedure):

Permanganate Oxidation: Aldehydes can be oxidized to less toxic carboxylic acids. For a
small quantity (e.g., 0.1 mol) of aldehyde in an aqueous solution, potassium permanganate
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can be used as the oxidizing agent.[7] This reaction should be performed with caution as it
can be exothermic.
Sodium Pyrosulfite Treatment: A sufficient amount of sodium pyrosulfite can be used to
neutralize aldehyde-containing wastewater, converting the aldehydes to non-toxic
substances.[8]
Commercial Neutralizers: Commercially available aldehyde neutralization products, such as
those containing Aldex®, can convert formalin and glutaraldehyde waste into non-hazardous
substances suitable for drain or solid waste disposal, depending on the product and local
regulations.[9]

Important: Always consult your institution's environmental health and safety (EHS) office for

specific guidance on waste disposal procedures. Do not dispose of untreated 6-Oxoheptanal
down the drain.

Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if respiratory symptoms develop.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small, absorb it

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For large spills, contact your institution's EHS

department. Ensure proper ventilation.
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Caption: Workflow for Handling 6-Oxoheptanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8601428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8601428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

